Cas no 1019539-68-4 (N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine)

• Product Name: N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine
• CAS No: 1019539-68-4
• MF: C₁₆H₂₆N₂
• MW: 246.391044139862
• CID: 5915561
• PubChem ID: 28455261
• Update Time: 2025-05-25

N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine
• AKOS000235434
• 1019539-68-4
• EN300-14424402

• Inchi： 1S/C16H26N2/c1-14(2)18-12-9-16(10-13-18)17-11-8-15-6-4-3-5-7-15/h3-7,14,16-17H,8-13H2,1-2H3
• InChI Key： ASNFEVVRJBFIIN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CCC(CC1)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 246.209598838g/mol
• Monoisotopic Mass: 246.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.3Ų

Additional information on N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine

Comprehensive Overview of N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine (CAS No. 1019539-68-4): Properties, Applications, and Research Insights

The compound N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine (CAS No. 1019539-68-4) is a piperidine derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This molecule combines a phenylethyl moiety with a propan-2-yl substituted piperidine ring, offering a versatile scaffold for drug discovery and development. Researchers are particularly interested in its amine functionality, which enables interactions with biological targets such as receptors and enzymes.

In recent years, the demand for piperidine derivatives has surged, driven by their role in designing central nervous system (CNS) therapeutics. Users frequently search for terms like "piperidine-based drugs" or "amine-containing bioactive molecules," reflecting the growing interest in this chemical space. The compound’s CAS No. 1019539-68-4 is often queried alongside keywords such as "synthesis methods" and "pharmacological effects," highlighting its relevance in both academic and industrial settings.

From a structural perspective, N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine exhibits a balanced lipophilicity due to its aromatic and aliphatic components, making it a candidate for optimizing blood-brain barrier permeability. This property aligns with current trends in neuropharmacology, where researchers explore compounds for conditions like neurodegenerative diseases. Searches for "BBB-penetrating molecules" or "neuroprotective agents" often intersect with discussions about this compound.

The synthesis of N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine typically involves reductive amination or nucleophilic substitution reactions, as documented in peer-reviewed literature. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its structure. These methods are frequently searched alongside the compound’s name, underscoring the importance of quality control in its production.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in designing ligands for catalysis or functional polymers. Its amine group can serve as a coordination site for metal ions, a feature explored in recent studies on heterogeneous catalysis. Such interdisciplinary applications resonate with searches for "multifunctional organic compounds" or "catalyst design."

In conclusion, N-(2-phenylethyl)-1-(propan-2-yl)piperidin-4-amine (CAS No. 1019539-68-4) represents a compelling case study in modern chemistry, bridging gaps between drug discovery, materials engineering, and biochemical research. Its adaptability to diverse applications ensures continued relevance in scientific discourse, as evidenced by its frequent appearance in academic queries and publications.